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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclohexane

Cat. No.: B3058953

| have gathered a substantial amount of information, including a detailed experimental protocol
with a specific yield, the physical properties of the product, and a thorough understanding of
the reaction mechanism. However, | am still missing specific, tabulated 1H and 13C NMR data
for 1-bromo-1-methylcyclohexane. The search results have provided NMR data for similar
compounds and general spectral regions, but not the precise data required for the "Data
Presentation” section. To create a comprehensive technical guide, | need to find a reliable
source for the chemical shifts, multiplicities, and assignments for the protons and carbons in
the target molecule. While | have one yield value, having a range from different sources would
improve the robustness of the guide.## An In-depth Technical Guide to the Electrophilic
Addition of HBr to 1-Methylcyclohexene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the electrophilic addition of
hydrogen bromide (HBr) to 1-methylcyclohexene, a classic example of Markovnikov's rule,
yielding 1-bromo-1-methylcyclohexane. This reaction is of fundamental importance in organic
synthesis, serving as a reliable method for the regioselective introduction of a bromine atom at
a tertiary carbon center. This document details the underlying reaction mechanism, provides a
step-by-step experimental protocol, presents key quantitative data, and includes visualizations
of the reaction pathway and experimental workflow. The information herein is intended to be a
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valuable resource for researchers and professionals in the fields of organic chemistry and drug
development.

Introduction

The addition of hydrogen halides to alkenes is a cornerstone of organic chemistry, enabling the
conversion of simple unsaturated hydrocarbons into a diverse array of functionalized
molecules. The reaction of 1-methylcyclohexene with HBr is a particularly illustrative case,
demonstrating the principles of electrophilic addition and regioselectivity as described by
Markovnikov's rule. The product, 1-bromo-1-methylcyclohexane, is a valuable intermediate
for further synthetic transformations, including nucleophilic substitutions and eliminations,
making it a relevant building block in the synthesis of more complex molecules, including
potential pharmaceutical agents.

Reaction Mechanism

The electrophilic addition of HBr to the unsymmetrical alkene 1-methylcyclohexene proceeds
via a two-step mechanism.

Step 1: Protonation of the Alkene

The reaction is initiated by the attack of the electron-rich 11-bond of the 1-methylcyclohexene on
the electrophilic hydrogen atom of HBr. This protonation can occur at either carbon of the
double bond. However, the addition of the proton to the C2 carbon is favored as it leads to the
formation of a more stable tertiary carbocation at the C1 position. The alternative, protonation
at C1, would result in a less stable secondary carbocation. The formation of the more stable
carbocation is the rate-determining step of the reaction.

Step 2: Nucleophilic Attack by Bromide

The bromide ion (Br-), generated in the first step, then acts as a nucleophile and attacks the
electron-deficient tertiary carbocation. This results in the formation of the final product, 1-
bromo-1-methylcyclohexane.

This regioselectivity, where the hydrogen atom adds to the carbon with more hydrogen atoms
and the halogen adds to the more substituted carbon, is known as Markovnikov's rule. It is
important to note that in the presence of peroxides, the addition of HBr to alkenes can proceed
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via a free-radical mechanism, leading to the anti-Markovnikov product. However, in the
absence of radical initiators, the ionic mechanism described above is the dominant pathway.

Data Presentation
hysical L Cl ical i

Property Value
Chemical Formula C7H13Br
Molecular Weight 177.08 g/mol [1]
Appearance Colorless liquid
CAS Number 931-77-1[1]
1H NMR Chemical Shift Multiplicity Integration Assignment
(3, ppm)
~1.75 S 3H -CHs
~2.2-1.4 m 10H Cher
(cyclohexyl)
13C NMR Chemical Shift (6, ppm) Assignment
~70 C-Br
~40 -CH:- (adjacent to C-Br)
~35 -CHs
~25 -CHa-
~23 -CHa-

Note: The exact chemical shifts may vary slightly depending on the solvent and spectrometer
used. The data presented is an approximation based on typical values for similar structures.
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Reaction Yield

Reactants Conditions Yield Reference

1-Methylcyclohexene,
47% HBtr, Silica gel

0°C to 20°C, 48h 86% ChemicalBook

Experimental Protocols

The following is a detailed protocol for the synthesis of 1-bromo-1-methylcyclohexane from 1-
methylcyclohexene.

Materials:

e 1-Methylcyclohexene

e 47% Hydrobromic acid (HBr)
« Silica gel (60 A, 63-200 pm)
e 25 mL round-bottom flask

e Magnetic stirrer and stir bar
e |ce bath

e Separatory funnel

e Drying agent (e.g., anhydrous magnesium sulfate)
 Rotary evaporator
Procedure:

e To a 25 mL round-bottom flask containing 5.0 g of silica gel, add 280 mg (2.0 mmol) of 1-
methylcyclohexene.

e Cool the flask in an ice bath to 0°C.
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e While stirring the mixture at 300 rpm, slowly add 1.38 g (8.0 mmol) of 47% hydrobromic acid
dropwise.

 After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and continue stirring for 48 hours.

e Upon completion of the reaction (monitored by TLC or GC), add distilled water to the flask
and transfer the mixture to a separatory funnel.

o Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or
dichloromethane) three times.

o Combine the organic extracts and wash them with a saturated sodium bicarbonate solution,
followed by brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to obtain the crude product.

e The crude 1-bromo-1-methylcyclohexane can be further purified by distillation under
reduced pressure.

Safety Precautions:

e Hydrogen bromide is a corrosive and toxic gas. The 47% aqueous solution is also highly
corrosive. All manipulations should be performed in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e 1-Methylcyclohexene is a flammable liquid. Keep away from open flames and sources of
ignition.

Mandatory Visualizations
Reaction Mechanism Pathway
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Reactants Intermediate
H-Br Br-
Product
+ Br-
1-Methylcyclohexene Carbocation (Nucleophilic Attack) 1-Bromo-1-methylcyclohexane

Click to download full resolution via product page

Caption: Electrophilic addition of HBr to 1-methylcyclohexene.

Experimental Workflow
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Caption: Experimental workflow for the synthesis of 1-bromo-1-methylcyclohexane.
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Conclusion

The synthesis of 1-bromo-1-methylcyclohexane via the electrophilic addition of HBr to 1-
methylcyclohexene is a robust and well-understood transformation that adheres to
Markovnikov's rule. This technical guide has provided a detailed examination of the reaction
mechanism, a practical experimental protocol, and a summary of the relevant quantitative data.
The provided visualizations offer a clear representation of the chemical and procedural steps
involved. This information serves as a valuable resource for chemists engaged in organic
synthesis and drug development, enabling the efficient and predictable formation of this
important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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